Cas no 2227877-32-7 ((1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 2227877-32-7
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6428382
• PubChem ID: 165625127
• Update Time: 2025-06-11

(1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol
• 2227877-32-7
• EN300-1765571

• Inchi： 1S/C10H14N2O5/c1-16-9-3-6(8(13)5-11)7(12(14)15)4-10(9)17-2/h3-4,8,13H,5,11H2,1-2H3/t8-/m1/s1
• InChI Key： IDKPSNYTHILEEF-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol (CAS No. 2227877-32-7)

The compound (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol, identified by its CAS number 2227877-32-7, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a complex aromatic system with both electron-donating and electron-withdrawing substituents, making it a versatile scaffold for drug discovery and medicinal chemistry applications. The presence of a stereocenter at the (1S) configuration adds an additional layer of complexity, necessitating precise synthetic methodologies to achieve high enantiomeric purity.

In recent years, the exploration of nitroaromatic compounds has gained considerable attention due to their broad spectrum of biological activities. The nitro group in the phenyl ring of (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol not only imparts unique electronic properties but also serves as a reactive handle for further functionalization. This dual functionality has been exploited in the design of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The dimethoxy substituents further modulate the electronic environment, enhancing solubility and bioavailability while maintaining potent biological interactions.

The stereochemistry of this compound is particularly noteworthy, as enantiomeric purity is often critical for pharmacological efficacy and safety. The (1S) configuration has been strategically incorporated to optimize interactions with biological targets, such as enzymes and receptors. Advances in asymmetric synthesis have enabled the scalable production of enantiomerically pure forms of this compound, facilitating its use in preclinical and clinical studies. Recent research highlights its potential as a building block for kinase inhibitors, where the precise spatial arrangement of functional groups is essential for high binding affinity.

From a synthetic perspective, (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol exemplifies the challenges and opportunities in modern organic synthesis. The integration of nitration, reduction, and chiral resolution techniques requires meticulous planning to achieve optimal yields and purity. Modern methodologies, such as transition-metal-catalyzed cross-coupling reactions and biocatalytic transformations, have been employed to streamline its synthesis while minimizing environmental impact. These advancements align with the growing emphasis on sustainable chemistry in pharmaceutical development.

The pharmacological profile of this compound has been extensively studied in academic and industrial settings. Preclinical data suggest that it exhibits inhibitory activity against several targets relevant to human health conditions. Notably, its interaction with metalloproteinases has been explored as a potential therapeutic strategy for neurodegenerative diseases. The combination of structural features—amine functionality, nitro group, and aromatic substituents—makes it a promising candidate for further medicinal chemistry optimization. Computational modeling has played a pivotal role in understanding its binding mechanisms, guiding the design of next-generation analogs.

In the context of drug development pipelines, compounds like (1S)-2-amino-1-(4,5-dimethoxy-2-nitrophenyl)ethan-1-ol serve as valuable intermediates or lead compounds. Their structural complexity allows for derivatization into more potent and selective agents through structure-based drug design approaches. Collaborative efforts between synthetic chemists and biologists have accelerated the translation of such molecules from bench to bedside. Regulatory agencies now require comprehensive characterization data for novel entities like this one, ensuring that their introduction into clinical trials is scientifically sound.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to expand its utility by exploring new synthetic pathways and biological applications. Innovations in analytical techniques have enhanced our ability to characterize its properties accurately, fostering trust among researchers and stakeholders alike. As the field evolves, interdisciplinary collaborations will continue to drive progress in understanding how such molecules interact with living systems.